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Compound of Interest

Compound Name: Fenthion sulfone-dé

Cat. No.: B12422240

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for Fenthion
sulfone-d6, a deuterated metabolite of the organophosphate insecticide Fenthion. This
document is intended to serve as a comprehensive resource for researchers, scientists, and
professionals in drug development who handle this compound. The information herein is
compiled from available safety data sheets and chemical databases, with a focus on providing
clear, actionable safety protocols and technical data.

Disclaimer: A comprehensive Safety Data Sheet for Fenthion sulfone-d6 is not widely
available. The data presented in this guide is primarily based on the Safety Data Sheet for the
non-deuterated analogue, Fenthion sulfone, and the parent compound, Fenthion. The
toxicological properties of the deuterated compound are expected to be very similar to its non-
deuterated counterpart, but it is crucial to handle the substance with the utmost care as if it
were the non-deuterated form.

Core Safety and Chemical Data

Fenthion sulfone-d6 is the deuterated form of Fenthion sulfone, a metabolite of Fenthion. The
presence of deuterium atoms makes it useful as an internal standard in analytical chemistry,
particularly in mass spectrometry-based methods, for the accurate quantification of Fenthion
sulfone.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of Fenthion sulfone.
These properties are expected to be very similar for Fenthion sulfone-d6.

Property Value Source
Chemical Formula C10H9D6OsPS2 LGC Standards[1]
Molecular Weight 316.36 g/mol LGC Standards[1]
Appearance White to off-white solid Generic SDS

Practically insoluble in water.

Solubility Soluble in most organic Generic SDS
solvents.
Storage Temperature Freeze (< -10 °C) Generic SDS

Toxicological Data

The toxicological data for Fenthion and its metabolites indicate a significant level of toxicity. As
a metabolite of Fenthion, Fenthion sulfone is also considered toxic. The deuterated form should
be handled with the same precautions.
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Metric

Value

Species

Source

Acute Oral Toxicity
(LD50)

Toxic if swallowed.[2]

Data for Fenthion

sulfone

CPAchem|[3]

Acute Dermal Toxicity
(LD50)

No data available for
Fenthion sulfone.
Fenthion is harmful in

contact with skin.

Rat (for Fenthion)

Enviro Bio-Chem[4]

Acute Inhalation

No data available for

Fenthion sulfone.

Rat (for Fenthion)

Enviro Bio-Chem

Toxicity (LC50) Fenthion is toxic if
inhaled.
Skin Not expected to be a ) ]
) o o Generic SDS Chem Service
Corrosion/Irritation skin irritant.
Serious Eye May cause eye ) ]
Generic SDS Chem Service

Damage/Irritation

irritation.

Experimental Protocols

Detailed experimental protocols for toxicological and safety assessments are typically found in

regulatory submissions and specialized research papers. The following are generalized

methodologies based on standard OECD guidelines for chemical safety testing, which would

be applicable to Fenthion sulfone-d6.

Acute Oral Toxicity (OECD 423)

Objective: To determine the median lethal dose (LD50) of the substance when administered

orally.

Methodology:

o A group of fasted laboratory animals (typically rats) is administered a single dose of the

test substance via gavage.
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o A stepwise procedure is used with a limited number of animals at each step. The outcome
of the previous step determines the dose for the next.

o Animals are observed for a period of 14 days for signs of toxicity and mortality.

o The LD50 is calculated based on the mortality data.

Skin Irritation/Corrosion (OECD 404)
o Objective: To assess the potential of the substance to cause skin irritation or corrosion.

o Methodology:

o A small amount of the test substance (0.5 g or 0.5 mL) is applied to a shaved patch of skin
on a test animal (typically a rabbit).

o The patch is covered with a gauze dressing for a specified period (usually 4 hours).

o After the exposure period, the substance is removed, and the skin is observed for signs of
erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72
hours).

o The severity of the skin reactions is scored, and a classification of irritant or non-irriant is
made.

Hazard Identification and Safety Workflow

The following diagram illustrates the logical workflow for identifying and managing the hazards
associated with Fenthion sulfone-d6.
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Fenthion Sulfone-d6 Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fenthion Sulfone-d6: A Comprehensive Safety and
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12422240#fenthion-sulfone-d6-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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